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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B13831780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of human Gastrin I (1-14). Adherence to these guidelines is crucial for ensuring the

peptide's stability, solubility, and optimal performance in various biological assays.

Physicochemical Properties of Human Gastrin I (1-
14)
Human Gastrin I (1-14) is a fourteen-amino acid peptide fragment of Gastrin I, an essential

hormone in regulating gastric acid secretion.[1][2][3] A thorough understanding of its

physicochemical properties is fundamental for its proper handling and use in experimental

settings.

Property Value Reference(s)

Amino Acid Sequence

{Glp}-Gly-Pro-Trp-Leu-Glu-

Glu-Glu-Glu-Glu-Ala-Tyr-Gly-

Trp

[4]

Molecular Formula C₇₉H₁₀₀N₁₆O₂₇ [1]

Molecular Weight 1705.73 g/mol [4]

Appearance Lyophilized white powder [4]
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Reconstitution of Lyophilized Human Gastrin I (1-14)
Proper reconstitution of lyophilized Gastrin I (1-14) is a critical step to ensure its biological

activity. The following protocol outlines the recommended procedure.

Recommended Solvents
Based on the amino acid sequence, which contains a high proportion of acidic residues

(glutamic acid), Gastrin I (1-14) is predicted to be soluble in aqueous solutions. For the

Trifluoroacetate (TFA) salt form of the peptide, solubility has been reported in water and

DMSO.[5]

Table 2: Solubility Data for Human Gastrin I (1-14) TFA Salt

Solvent Concentration Reference(s)

Water (with sonication and pH

adjustment to 9 with NH₃·H₂O)
11.11 mg/mL (6.11 mM) [5]

DMSO ≥ 100 mg/mL (54.95 mM) [5]

Note: The presence of TFA salt, a common counterion from the purification process, can

enhance the solubility of peptides in aqueous solutions.[5]

Reconstitution Protocol
To minimize peptide degradation and ensure accurate concentration, follow this step-by-step

protocol:

Equilibration: Before opening, allow the vial of lyophilized Gastrin I (1-14) and the chosen

solvent to equilibrate to room temperature. This prevents condensation from forming inside

the vial.[6]

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.[6]

Solvent Addition: Carefully add the appropriate volume of the recommended solvent (e.g.,

sterile, distilled water or a buffer with a pH of 5-7) to the vial to achieve the desired stock

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.novoprolabs.com/p/gastrin-i-1-14-human-319682.html
https://www.novoprolabs.com/p/gastrin-i-1-14-human-319682.html
https://www.novoprolabs.com/p/gastrin-i-1-14-human-319682.html
https://www.novoprolabs.com/p/gastrin-i-1-14-human-319682.html
https://www.rndsystems.com/resources/protocols/how-reconstitute-lyophilized-proteins
https://www.rndsystems.com/resources/protocols/how-reconstitute-lyophilized-proteins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13831780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


concentration.

Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely.[7] Avoid

vigorous shaking, which can cause aggregation. If the peptide is difficult to dissolve,

sonication may be applied.[4]

Sterilization (Optional): If the stock solution is prepared in a non-sterile solvent and will be

used in cell culture, it can be sterilized by filtration through a 0.22 µm filter.[5]

Experimental Workflow for Reconstituting Lyophilized Gastrin I (1-14)
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Workflow for Reconstituting Lyophilized Gastrin I (1-14)

Preparation

Dissolution

Final Steps

Equilibrate vial and solvent
to room temperature

Centrifuge vial to
pellet powder

Add recommended solvent

Gently swirl/vortex
(sonicate if necessary)

Sterile filter (optional)

Aliquot into smaller volumes

Store at recommended
temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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